Cas no 125033-01-4 (3-amino-3-Pyrrolidinemethanol)

3-Amino-3-pyrrolidinemethanol is a chiral pyrrolidine derivative featuring both amino and hydroxymethyl functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid pyrrolidine scaffold and bifunctional nature enable its use in asymmetric catalysis, ligand design, and the preparation of biologically active compounds. The compound’s stereochemistry is particularly valuable for constructing enantiomerically pure molecules, such as protease inhibitors or neurotransmitter analogs. Its stability under standard conditions and compatibility with diverse reaction conditions further enhance its utility in medicinal chemistry and material science. This compound is often employed in the development of peptidomimetics and small-molecule therapeutics.
3-amino-3-Pyrrolidinemethanol structure
3-amino-3-Pyrrolidinemethanol structure
Product Name:3-amino-3-Pyrrolidinemethanol
CAS No:125033-01-4
MF:C5H12N2O
MW:116.161581039429
MDL:MFCD19690601
CID:1103115
PubChem ID:19382163
Update Time:2025-11-06

3-amino-3-Pyrrolidinemethanol Chemical and Physical Properties

Names and Identifiers

    • 3-amino-3-Pyrrolidinemethanol
    • 3-PyrrolidineMethanol, 3-aMino-
    • (3-Aminopyrrolidin-3-yl)methanol
    • 125033-01-4
    • BS-12556
    • CS-0443348
    • EN300-7303550
    • AKOS023600707
    • AB87250
    • DB-183222
    • SCHEMBL1444722
    • MDL: MFCD19690601
    • Inchi: 1S/C5H12N2O/c6-5(4-8)1-2-7-3-5/h7-8H,1-4,6H2
    • InChI Key: WNVSUDIUJLTYEO-UHFFFAOYSA-N
    • SMILES: OCC1(CNCC1)N

Computed Properties

  • Exact Mass: 116.094963011g/mol
  • Monoisotopic Mass: 116.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 58.3Ų

3-amino-3-Pyrrolidinemethanol Pricemore >>

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Additional information on 3-amino-3-Pyrrolidinemethanol

Comprehensive Overview of 3-Amino-3-Pyrrolidinemethanol (CAS No. 125033-01-4): Properties, Applications, and Industry Trends

3-Amino-3-Pyrrolidinemethanol (CAS No. 125033-01-4) is a versatile organic compound belonging to the class of pyrrolidine derivatives. This chiral building block has garnered significant attention in pharmaceutical and chemical research due to its unique structural features, which include both amino and hydroxyl functional groups. The compound's molecular formula is C5H12N2O, and it exhibits a molecular weight of 116.16 g/mol. Its dual functionality makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and drug candidates.

In recent years, the demand for 3-Amino-3-Pyrrolidinemethanol has surged, driven by its applications in asymmetric synthesis and medicinal chemistry. Researchers are increasingly exploring its potential in designing enzyme inhibitors and receptor modulators, aligning with the growing focus on targeted therapies and personalized medicine. The compound's stereochemical properties also make it a critical component in the production of optically active pharmaceuticals, addressing the industry's need for high-purity chiral intermediates.

The synthesis of 3-Amino-3-Pyrrolidinemethanol typically involves multi-step organic reactions, including reductive amination or cyclization of appropriately functionalized precursors. Advanced techniques such as catalytic hydrogenation and enantioselective catalysis are often employed to achieve high yields and optical purity. These methods align with the broader trend toward green chemistry and sustainable synthesis, which are top priorities for modern pharmaceutical manufacturers.

From a commercial perspective, 3-Amino-3-Pyrrolidinemethanol is supplied by several specialty chemical vendors in various grades, including research-grade and GMP-compliant options. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and market demand. The compound's patent landscape is another area of interest, as its applications in proprietary drug formulations continue to expand.

In the context of drug discovery, 3-Amino-3-Pyrrolidinemethanol has been investigated for its role in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Its structural flexibility allows for modifications that enhance bioavailability and target specificity, making it a valuable scaffold for lead optimization. These attributes resonate with current industry trends, such as the search for novel small-molecule drugs and the emphasis on structure-activity relationship (SAR) studies.

Quality control for 3-Amino-3-Pyrrolidinemethanol involves rigorous analytical testing, including HPLC, GC-MS, and chiral chromatography, to ensure compliance with pharmacopeial standards. The compound's stability under various storage conditions is also a key consideration for end-users, particularly in large-scale manufacturing settings. As the pharmaceutical industry shifts toward continuous manufacturing and process intensification, the reliable supply of high-quality intermediates like 3-Amino-3-Pyrrolidinemethanol becomes even more critical.

Looking ahead, the future of 3-Amino-3-Pyrrolidinemethanol appears promising, with potential applications emerging in bioconjugation and prodrug design. Its compatibility with click chemistry and other bioorthogonal reactions further broadens its utility in chemical biology and diagnostic imaging. These developments align with the increasing integration of chemistry and biology in modern research, underscoring the compound's relevance in cutting-edge scientific endeavors.

In summary, 3-Amino-3-Pyrrolidinemethanol (CAS No. 125033-01-4) represents a pivotal chemical intermediate with diverse applications in pharmaceuticals, biotechnology, and material science. Its unique properties and synthetic versatility position it as a key player in the advancement of innovative therapeutics and specialty chemicals. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.

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